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Compound of Interest

Compound Name: FSY-OSO2F

Cat. No.: B12383612

Get Quote

FSY-OSO2F, a novel 18F-labeled amino acid tracer, is emerging as a promising candidate for

positron emission tomography (PET) imaging in oncology. Its unique uptake mechanism,

leveraging specific amino acid transporters highly expressed in cancer cells, offers the potential

for high-contrast tumor visualization and improved diagnostic accuracy. This document

provides detailed application notes and protocols for researchers, scientists, and drug

development professionals interested in exploring the clinical translation potential of FSY-
OSO2F PET imaging.

Developed using innovative sulfur 18F-fluoride exchange (SuFEx) click chemistry, FSY-OSO2F
is designed to target the increased metabolic activity characteristic of malignant tumors.

Preclinical studies have demonstrated its ability to effectively visualize a range of cancers,

including breast, prostate, and glioma xenografts, with favorable imaging characteristics

compared to some existing tracers.

Mechanism of Action and Cellular Uptake
FSY-OSO2F is a synthetic amino acid analog that mimics natural amino acids to gain entry into

cancer cells. Its cellular uptake is primarily mediated by specific solute carrier (SLC)

transporters, namely the L-type amino acid transporter 1 (LAT1, also known as SLC7A5) and
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the alanine, serine, cysteine transporter 2 (ASCT2, also known as SLC1A5). These

transporters are frequently overexpressed in various cancers to meet the high demand for

amino acids required for rapid cell growth and proliferation. This targeted uptake mechanism

contributes to the high tumor-to-background contrast observed in preclinical imaging studies.[1]

Quantitative Data Summary
Preclinical evaluation of [18F]FSY-OSO2F has yielded promising quantitative data regarding its

radiolabeling efficiency, and in vivo performance in animal models. The following tables

summarize the key findings from the foundational study by Huang Y, et al.

Radiolabeling Parameter Value

Radiochemical Yield (Decay-Corrected) 25.3 ± 3.5%

Radiochemical Purity >99%

Molar Activity 1.8-2.5 GBq/μmol

Total Synthesis Time 50-60 min

Tumor Uptake of [18F]FSY-OSO2F in

Xenograft Models (1-hour post-injection)
%ID/g (mean ± SD)

MCF-7 (Human Breast Cancer) 2.15 ± 0.28

22Rv1 (Human Prostate Cancer) 1.89 ± 0.21

U87MG (Human Glioblastoma) 1.66 ± 0.19
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Biodistribution of [18F]FSY-OSO2F in MCF-7

Tumor-Bearing Nude Mice (1-hour post-

injection)

%ID/g (mean ± SD)

Blood 0.45 ± 0.07

Heart 0.62 ± 0.11

Liver 1.23 ± 0.18

Spleen 0.51 ± 0.09

Lung 0.78 ± 0.13

Kidney 1.55 ± 0.25

Stomach 0.33 ± 0.06

Intestine 0.89 ± 0.15

Muscle 0.31 ± 0.05

Bone 0.42 ± 0.08

Brain 0.15 ± 0.03

Tumor 2.15 ± 0.28

Experimental Protocols
Detailed methodologies for the key experiments involving [18F]FSY-OSO2F are provided

below. These protocols are based on the initial preclinical studies and can be adapted for

further research and development.

Protocol 1: Automated Radiosynthesis of [18F]FSY-
OSO2F
This protocol describes the one-step radiolabeling of the FSY-OSO2F precursor using an

automated synthesis module.

Materials:
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FSY-OSO2F precursor

[18F]Fluoride

Kryptofix 2.2.2 (K222)

Potassium carbonate (K2CO3)

Acetonitrile (MeCN)

Water for injection

Sep-Pak C18 light cartridge

Ethanol (EtOH)

Sterile filter (0.22 µm)

Procedure:

Trap aqueous [18F]fluoride on a QMA cartridge.

Elute the [18F]fluoride into the reactor with a solution of K222 and K2CO3 in

acetonitrile/water.

Azeotropically dry the [18F]fluoride by heating under a stream of nitrogen.

Dissolve the FSY-OSO2F precursor in acetonitrile and add to the reactor.

Allow the reaction to proceed at room temperature for 10 minutes.

Quench the reaction with water.

Pass the reaction mixture through a Sep-Pak C18 light cartridge.

Wash the cartridge with water to remove unreacted [18F]fluoride and impurities.

Elute the [18F]FSY-OSO2F from the cartridge with ethanol.
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Remove the ethanol under a stream of nitrogen.

Reconstitute the final product in sterile saline for injection and pass it through a 0.22 µm

sterile filter.

Perform quality control checks for radiochemical purity, identity, and sterility.

Protocol 2: Cell Culture and Xenograft Tumor Model
Establishment
This protocol outlines the procedures for preparing cancer cell lines and establishing tumor

xenografts in mice for PET imaging studies.

Materials:

MCF-7, 22Rv1, or U87MG cancer cell lines

Appropriate cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine

serum (FBS) and antibiotics

Phosphate-buffered saline (PBS)

Trypsin-EDTA

Matrigel (optional)

Female BALB/c nude mice (4-6 weeks old)

Procedure:

Culture the selected cancer cell lines in a humidified incubator at 37°C and 5% CO2.

Passage the cells regularly to maintain exponential growth.

On the day of inoculation, harvest the cells by trypsinization and resuspend them in sterile

PBS or culture medium. A mixture with Matrigel can be used to improve tumor take rate.
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Subcutaneously inject approximately 5-10 x 10^6 cells into the right flank of each nude

mouse.

Monitor the mice regularly for tumor growth.

PET imaging studies can be initiated when the tumors reach a suitable size (e.g., 100-200

mm³).

Protocol 3: Small Animal PET/CT Imaging with [18F]FSY-
OSO2F
This protocol details the procedure for performing PET/CT imaging in tumor-bearing mice.

Materials:

[18F]FSY-OSO2F in sterile saline

Tumor-bearing mice

Anesthesia (e.g., isoflurane)

Small animal PET/CT scanner

Procedure:

Fast the mice for 4-6 hours before the injection of the radiotracer.

Anesthetize the mouse using isoflurane (e.g., 2% for induction, 1.5% for maintenance).

Administer approximately 3.7-7.4 MBq (100-200 µCi) of [18F]FSY-OSO2F via a tail vein

injection.

Allow for a 60-minute uptake period. During this time, the mouse should be kept warm to

minimize brown fat uptake.

Position the anesthetized mouse in the PET/CT scanner.

Acquire a CT scan for attenuation correction and anatomical localization.
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Acquire a static PET scan for 10-15 minutes.

Reconstruct the PET images using an appropriate algorithm (e.g., OSEM3D).

Analyze the images by drawing regions of interest (ROIs) over the tumor and other organs to

calculate the tracer uptake, typically expressed as a percentage of the injected dose per

gram of tissue (%ID/g) or as a Standardized Uptake Value (SUV).

Visualizations
Signaling Pathways and Experimental Workflow
To visually represent the underlying biological mechanisms and experimental processes, the

following diagrams have been generated using the DOT language.

FSY-OSO2F Uptake and Downstream Signaling

Cell Membrane

LAT1
(SLC7A5)

[18F]FSY-OSO2F
(Intracellular)

ASCT2
(SLC1A5) Glutamine

Metabolism

Glutamine
Uptake

[18F]FSY-OSO2F
(Extracellular)

Uptake

Uptake

mTOR Signaling
Pathway

Activates

Cell Growth &
Proliferation

Click to download full resolution via product page

Caption: FSY-OSO2F cellular uptake and signaling pathways.
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Experimental Workflow for Preclinical FSY-OSO2F PET Imaging

[18F]FSY-OSO2F
Radiosynthesis

Quality Control

Tracer Injection
(i.v.)

Tumor Xenograft
Model Preparation

Uptake Period
(60 min)

PET/CT Imaging Ex vivo
Biodistribution

Image Analysis
(ROI, SUV, %ID/g)

Click to download full resolution via product page

Caption: Preclinical experimental workflow for FSY-OSO2F PET.
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The initial preclinical data for [18F]FSY-OSO2F are highly encouraging, suggesting its potential

as a valuable tool in oncologic imaging. Further studies are warranted to fully elucidate its

pharmacokinetic and pharmacodynamic properties in a wider range of cancer models.

Ultimately, the successful clinical translation of FSY-OSO2F could provide a more specific and

sensitive method for cancer diagnosis, staging, and monitoring treatment response, thereby

contributing to improved patient outcomes. The detailed protocols and data presented here

serve as a foundational resource for the scientific community to build upon this promising

research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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